Cas no 1368117-34-3 (4-(pyrrolidin-3-yl)-1,3-thiazole)
1368117-34-3 structure
Product Name:4-(pyrrolidin-3-yl)-1,3-thiazole
CAS No:1368117-34-3
MF:C7H10N2S
MW:154.232699871063
MDL:MFCD22069813
CID:5521365
PubChem ID:17930481
Update Time:2024-03-01
4-(pyrrolidin-3-yl)-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-(PYRROLIDIN-3-YL)-1,3-THIAZOLE
- 4-(3-Pyrrolidinyl)thiazole
- Thiazole, 4-(3-pyrrolidinyl)-
- 4-(pyrrolidin-3-yl)-1,3-thiazole
-
- MDL: MFCD22069813
- Inchi: 1S/C7H10N2S/c1-2-8-3-6(1)7-4-10-5-9-7/h4-6,8H,1-3H2
- InChI Key: RWTPTYUXLDJACB-UHFFFAOYSA-N
- SMILES: S1C=C(C2CCNC2)N=C1
Computed Properties
- Exact Mass: 154.05646950g/mol
- Monoisotopic Mass: 154.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.171±0.06 g/cm3(Predicted)
- Boiling Point: 278.2±28.0 °C(Predicted)
- pka: 9.52±0.10(Predicted)
4-(pyrrolidin-3-yl)-1,3-thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY268221-1g |
4-(3-Pyrrolidinyl)thiazole |
1368117-34-3 | ≥95% | 1g |
¥11400.0 | 2023-09-15 | |
| eNovation Chemicals LLC | Y1197586-1g |
4-(3-Pyrrolidinyl)thiazole |
1368117-34-3 | 95% | 1g |
$1320 | 2024-07-19 | |
| Enamine | EN300-1848256-1g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 1g |
$1057.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-5g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 5g |
$3065.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-10g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 10g |
$4545.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-0.05g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 0.05g |
$888.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-0.1g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 0.1g |
$930.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-0.25g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 0.25g |
$972.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-0.5g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 0.5g |
$1014.0 | 2023-09-19 | ||
| Enamine | EN300-1848256-1.0g |
4-(pyrrolidin-3-yl)-1,3-thiazole |
1368117-34-3 | 1g |
$1286.0 | 2023-05-26 |
4-(pyrrolidin-3-yl)-1,3-thiazole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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